3-(4-bromobenzyl)-1,7-dimethyl-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]-4,7-dimethyl-6-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H20BrN5O2/c1-4-9-23-12(2)10-24-15-16(21-18(23)24)22(3)19(27)25(17(15)26)11-13-5-7-14(20)8-6-13/h5-8,10H,4,9,11H2,1-3H3
• InChI Key: BFOVWJXHSNFRAI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C19H20BrN5O2
• Molecular Weight: 430.3 g/mol

Description

“3-(4-bromobenzyl)-1,7-dimethyl-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a chemical compound with the molecular formula C19H20BrN5O2. The average mass of this compound is 430.298 Da and the monoisotopic mass is 429.080017 Da.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

One area of research focuses on the synthesis of related compounds and their structural analysis. For instance, N-(4-Bromobenzyl)-2-(5,6-dimethyl-1H-benzo[d]imidazol-2-yl)benzeneamine was synthesized via condensation, showcasing the chemical reactivity and potential for creating benzimidazole derivatives with moderate yield. Crystallographic studies further supported the structural elucidation of these compounds (Dziełak et al., 2018).

Biological Activity and Pharmacological Potential

Derivatives of the imidazo[2,1-f]purine nucleus have been evaluated for their potential biological activities. Research into arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones revealed their affinity for serotoninergic and dopaminergic receptors, indicating potential antidepressant and anxiolytic-like activities. This emphasizes the compound's relevance in exploring new therapeutic agents (Zagórska et al., 2015).

Receptor Affinity and Molecular Docking Studies

Further studies have expanded on the receptor affinity and molecular interactions of related compounds. For example, novel multi-target directed ligands based on annelated xanthine scaffold with aromatic substituents showed antagonistic activity towards adenosine receptors and monoamine oxidase B, providing insights into designing drugs for neurodegenerative diseases like Parkinson's (Załuski et al., 2019).

Antimicrobial and Antioxidant Properties

The exploration of novel series of compounds for antimicrobial and antioxidant activities has also been a significant area of research. Derivatives of benzimidazole fused with other heterocyclic systems have been synthesized and tested for their potential in treating infections and oxidative stress, highlighting the compound's versatility in medicinal chemistry applications (Sunitha & Brahmeshwari, 2021).